Cas no 5997-53-5 (1H-Benzimidazole-6-sulfonicacid, 2-phenyl-, sodium salt (1:1))

1H-Benzimidazole-6-sulfonicacid, 2-phenyl-, sodium salt (1:1) structure
5997-53-5 structure
Product Name:1H-Benzimidazole-6-sulfonicacid, 2-phenyl-, sodium salt (1:1)
CAS No:5997-53-5
MF:C13H9N2NaO3S
MW:296.276932477951
CID:380647
PubChem ID:23663543
Update Time:2025-04-19

1H-Benzimidazole-6-sulfonicacid, 2-phenyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-6-sulfonicacid, 2-phenyl-, sodium salt (1:1)
    • 4-Chloro-N-(2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-pipe ridinyl}-2-oxoethyl)-N-methylbenzamide
    • 5(or 6)-Benzimidazolesulfonic acid, 2-phenyl-, sodium salt
    • 2-Phenyl-1H-benzimidazole-5-sulfonic acid sodium salt
    • UNII-66LQ48A9BT
    • SODIUM 2-PHENYL-1H-BENZYLIMIDAZOLE-5-SULFONATE
    • Ensulizole sodium
    • SODIUM PHENYLBENZIMIDAZOLE SULFONATE [INCI]
    • 1H-Benzimidazole-5-sulfonic acid, 2-phenyl-, monosodium salt
    • 2-PHENYL-5-BENZIMIDAZOLSULFONATE SODIUM [WHO-DD]
    • PHENYLBENZIMIDAZOLE-5-SULPHONATE SODIUM
    • 66LQ48A9BT
    • sodium;2-phenyl-3H-benzimidazole-5-sulfonate
    • Phenylbenzimidazole sulfonic acid sodium salt
    • 1H-Benzimidazole-6-sulfonic acid, 2-phenyl-, sodium salt (1:1)
    • 5997-53-5
    • ENSULIZOLE SODIUM SALT
    • 2-Phenylbenzimidazole-5-sulfonic acid sodium salt
    • PHENYLBENZIMIDAZOLE-5-SULFONATE SODIUM
    • ENSULIZOLE SODIUM SALT [MI]
    • ENSULIZOLE SODIUM [WHO-DD]
    • 2-PHENYL-5-BENZIMIDAZOLSULFONATE SODIUM
    • Q27264002
    • SCHEMBL3173641
    • Sodium 2-phenyl-1H-benzo[d]imidazole-5-sulfonate
    • Sodium 2-phenyl-5-benzimidazolesulfonate
    • DTXSID601021879
    • Inchi: 1S/C13H10N2O3S.Na/c16-19(17,18)10-6-7-11-12(8-10)15-13(14-11)9-4-2-1-3-5-9;/h1-8H,(H,14,15)(H,16,17,18);/q;+1/p-1
    • InChI Key: JNUBZSFXMKCDFD-UHFFFAOYSA-M
    • SMILES: S(C1C=CC2=C(C=1)NC(C1C=CC=CC=1)=N2)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 472.10716
  • Monoisotopic Mass: 472.106896
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 661
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.5

Experimental Properties

  • Density: 1.348
  • Boiling Point: 698°C at 760 mmHg
  • Flash Point: 375.9°C
  • Refractive Index: 1.606
  • PSA: 79.54

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